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Compound of Interest
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Cat. No.: B3055547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dyeing of cellulose fibers using

leucoindigo, the reduced, water-soluble form of indigo. The information is intended for a

scientific audience and emphasizes reproducibility and the understanding of the chemical

principles involved.

Indigo, a water-insoluble pigment, requires reduction to its soluble leuco form to facilitate its

application to textile fibers.[1][2][3] This process, known as vat dyeing, allows the leucoindigo
to penetrate the amorphous regions of cellulose fibers. Subsequent oxidation within the fiber

structure traps the insoluble indigo pigment, resulting in the characteristic blue coloration with

good fastness properties.[1][4]

The most common and cost-effective reducing agent for this process is sodium dithionite (also

known as sodium hydrosulfite).[2][5] However, due to environmental concerns associated with

its sulfur-containing byproducts, alternative, more eco-friendly reducing agents are being

explored, including thiourea dioxide, reducing sugars (like fructose and glucose), and

enzymatic and electrochemical methods.[2][6][7] The dyeing process is typically carried out

under alkaline conditions, with pH values ranging from 11 to 13.[2]

Chemical Transformation and Dyeing Mechanism
The core of the indigo dyeing process is the reversible reduction-oxidation of the indigo

molecule. Insoluble indigo is reduced to the soluble leucoindigo, which is then oxidized back
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to the insoluble form within the fiber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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